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Compound of Interest

Compound Name: DSLET

Cat. No.: B1663041

This document provides essential safety and logistical information for the proper disposal of
DSLET, a synthetic opioid peptide. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting.

Safety and Hazard Assessment

According to available Safety Data Sheets (SDS), DSLET ([Leu5]-Enkephalin) is not classified
as a hazardous substance or mixture.[1][2] Similarly, a related compound, Leu-Enkephalin
(trifluoroacetate salt), is also not classified as hazardous according to the Globally Harmonized
System (GHS). Despite this non-hazardous classification, it is imperative to handle DSLET with
the appropriate personal protective equipment (PPE) and follow standard laboratory safety
protocols to minimize any potential risk.[1][3]

Quantitative Data

While specific quantitative toxicity data such as LD50 (median lethal dose) or comprehensive
ecotoxicity data for DSLET are not readily available in the provided documentation, the general
classification as non-hazardous suggests a low acute toxicity profile. For research chemicals
not classified as hazardous, extensive toxicological studies are often not conducted.
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Data Point Value Source
Acute Oral Toxicity (LD50) Data not available N/A
Acute Dermal Toxicity (LD50) Data not available N/A
Acute Inhalation Toxicity )

Data not available N/A
(LC50)
Aquatic Toxicity Data not available N/A

Experimental Protocols: Disposal of DSLET Waste

The following protocols outline the step-by-step procedures for the disposal of different types of
waste generated from experiments involving DSLET.

1. Decontamination of Laboratory Glassware:

e Thoroughly rinse all glassware that has come into contact with DSLET with an appropriate
solvent to remove any residual peptide.

o After the initial solvent rinse, wash the glassware with soap and copious amounts of water.

o Once decontaminated, the glassware can be disposed of as regular laboratory glass waste
or recycled according to your institution's guidelines.

2. Management of Liquid Waste:

» Collect all aqueous and organic liquid waste containing DSLET in a designated, clearly
labeled, and sealed waste container.[3][4]

e The container must be compatible with the chemical nature of the waste.
» Do not mix incompatible waste streams in the same container.

e Itis crucial to never pour chemical waste, including solutions containing DSLET, down the
sink unless explicitly permitted by local and institutional regulations.[3][5]

3. Disposal of Solid Waste:
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e Place solid DSLET waste, such as unused lyophilized powder, and any materials used to

clean up spills (e.g., absorbent pads) into a sealed and clearly labeled container.[4]

o Contaminated personal protective equipment (PPE), including gloves and disposable lab

coats, should also be collected and disposed of as chemical waste.[4]

4. Final Disposal Arrangement:

 All chemical waste, including liquid and solid waste containing DSLET, must be disposed of

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company.[4]

o Ensure all waste containers are properly labeled with their contents to facilitate correct

handling and disposal by waste management personnel.[4]

Mandatory Visualization

The following diagram illustrates the decision-making process and workflow for the proper

disposal of DSLET waste.
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Caption: DSLET Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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